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Compound of Interest

Compound Name: 4-Bromo-3-methylbenzoic acid

Cat. No.: B1266419 Get Quote

In-Depth Technical Guide: 4-Bromo-3-
methylbenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical

properties of 4-Bromo-3-methylbenzoic acid, a compound of significant interest in organic

synthesis and pharmaceutical development.

Physicochemical Data
The core molecular properties of 4-Bromo-3-methylbenzoic acid are summarized below. This

data is essential for reaction stoichiometry, analytical characterization, and formulation

development.

Property Value

Molecular Formula C₈H₇BrO₂[1][2][3][4][5]

Molecular Weight 215.04 g/mol [2][5][6]

CAS Number 7697-28-1[1][2][4]

Appearance Tan or white to off-white crystalline powder[3][4]

Melting Point 211-218 °C[3]
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Experimental Protocols
While this guide focuses on the fundamental properties, a common experimental protocol

involving this acid is its synthesis. A representative synthetic procedure is outlined below:

Synthesis of 4-Bromo-3-methylbenzoic Acid

A solution of sodium nitrate (32 g, 0.463 mol) in water (100 mL) was added to a reaction

mixture over 15 minutes, while maintaining the temperature at -1 to -2°C.[2] The mixture was

stirred at this temperature for 1.5 hours.[2] Subsequently, the reaction mixture was slowly

added to a suspension of copper(I) bromide (73 g, 0.508 mol) in water (73 mL) and aqueous

HBr (73 mL).[2] The resulting mixture was stirred at 25°C for 1 hour and then heated at 70°C

for 1 hour.[2] The solid product was filtered, washed with water until the filtrate reached a

neutral pH, and then dried to yield 4-Bromo-3-methylbenzoic acid.[2]

Logical Relationships
The following diagram illustrates the relationship between the compound's name, its chemical

formula, and its resulting molecular weight.
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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